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Compound of Interest

Compound Name:
Ac-FLTD-CMK (trifluoroacetate

salt)

Cat. No.: B10827309

Get Quote

Product Identity: Ac-FLTD-CMK (Caspase-1/4/5 Inhibitor) Chemical Class: Peptide

Chloromethylketone (Irreversible Inhibitor) Target Pathway: Inflammasome-mediated

Pyroptosis[1]

Part 1: Core Technical Brief
Ac-FLTD-CMK is a potent, irreversible inhibitor designed to target inflammatory caspases

(Caspase-1, -4, and -5).[1] Unlike pan-caspase inhibitors (e.g., Z-VAD-FMK), the FLTD

sequence confers specificity for the Caspase-1 catalytic site, mimicking the cleavage site of

Gasdermin D (GSDMD).[1] The CMK (chloromethylketone) warhead forms a covalent thioether

bond with the active-site cysteine, permanently disabling the enzyme.[1]

Critical Stability Warning: The CMK warhead is an alkylating agent.[1] It is inherently reactive

and prone to hydrolysis in aqueous solutions, particularly at neutral or alkaline pH.[1] It must be

stored in organic solvent (DMSO) and only introduced to aqueous media immediately prior to

use.[1]
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Solubility & Reconstitution Table
Solvent Solubility Limit Stability Profile Recommended Use

DMSO (Anhydrous) ~100 mg/mL High (Years at -20°C)
Primary Stock

Solution

Ethanol ~25 mg/mL Moderate Alternative Stock

Water / PBS < 1 mg/mL Very Low (Hydrolysis) Do NOT use for stock

Protocol: Preparing the Master Stock
Step 1: Centrifuge the vial before opening to ensure the lyophilized powder is at the bottom.

[1]

Step 2: Add anhydrous DMSO to the vial. Avoid "wet" DMSO (DMSO that has been left

open), as absorbed atmospheric moisture will degrade the CMK group over time.[1]

Step 3: Vortex vigorously.[1] If the solution is not clear, sonicate in a water bath for 2–5

minutes at room temperature.

Step 4:Aliquot immediately. Do not store the bulk stock in a single tube. Divide into single-

use aliquots (e.g., 10–50 µL) to avoid freeze-thaw cycles.

Step 5: Store at -20°C (stable for ~1 year) or -80°C (stable for >2 years). Protect from light.

[1][2]

Expert Insight: Why Aliquot? Peptide-CMK inhibitors are hygroscopic.[1] Repeated opening of a

cold vial introduces condensation, which accelerates hydrolysis of the chloromethyl ketone

warhead, rendering the inhibitor inactive even if the peptide backbone remains intact.
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Part 3: Experimental Troubleshooting & Stability in
Solution
Workflow Diagram: Mechanism & Inhibition Point
The following diagram illustrates the specific intervention point of Ac-FLTD-CMK within the

pyroptosis pathway.
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Caption: Ac-FLTD-CMK covalently binds Active Caspase-1, preventing the cleavage of

Gasdermin D (GSDMD) and Pro-IL-1β, thereby blocking pyroptosis.[1][3]

Troubleshooting Guide (FAQ)
Q1: My inhibitor precipitated when I added it to the cell culture media.
What happened?
Cause: "Solvent Shock." Adding a high-concentration DMSO stock directly to aqueous media

can cause the hydrophobic peptide to crash out of solution before it disperses.[1] Solution:

Stepwise Dilution: Dilute your DMSO stock 1:10 into an intermediate buffer (e.g., PBS or

media) slowly while vortexing, then add this intermediate to your final culture.

Warm the Media: Ensure your cell culture media is pre-warmed to 37°C. Cold media

promotes precipitation.[1]

Limit DMSO: Keep the final DMSO concentration < 0.5% if possible.

Q2: Can I add DTT or 2-Mercaptoethanol to the buffer?
Strictly NO (during storage/pre-incubation).

Reasoning: The CMK group reacts with thiols. If you mix Ac-FLTD-CMK with a buffer

containing DTT (dithiothreitol) or BME before adding it to the enzyme, the DTT will act as a

"decoy," reacting with the inhibitor and neutralizing it.[1]

Correct Protocol: Add the inhibitor to the enzyme/cells first.[1] Allow the covalent bond to

form (15–30 mins).[1] Then you may add reducing agents if your downstream assay requires

them, although the inhibition is irreversible and should persist.

Q3: How long is the inhibitor stable in cell culture media?
Answer: The half-life is relatively short (hours, not days).[1]

Mechanism: At pH 7.4, the chloromethyl ketone group slowly hydrolyzes.[1]

Protocol: For experiments lasting >12–24 hours, you may need to "spike" the media with

fresh inhibitor every 12 hours to maintain effective suppression of Caspase-1, although the
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bound enzyme remains inhibited permanently.

Q4: I see no inhibition of Caspase-3. Is the compound defective?
Answer: No. This confirms specificity.

Ac-FLTD-CMK is highly selective for Caspase-1, -4, and -5 (Inflammatory Caspases).[1][3][4]

[5][6][7][8]

It has negligible activity against Caspase-3 (Apoptotic Caspase).[1][3][4][5][9] If you require

Caspase-3 inhibition, use Ac-DEVD-CMK.[1]

Part 4: In Vivo Formulation Guide
For animal studies, simple DMSO/PBS mixtures often precipitate.[1] Use the following

"solubility-enhancing" formulation for IP or IV injection:

Prepare Stock: Dissolve Ac-FLTD-CMK in 100% DMSO (concentration: ~33 mg/mL).

Sequential Addition: Add solvents in this exact order (vortex between each addition):

10% DMSO (containing the compound)[1][5]

40% PEG300 (Polyethylene Glycol 300)[1][5]

5% Tween-80[1][5]

45% Saline (0.9% NaCl)[1]

Final Concentration: This yields a clear stable solution at ~3.3 mg/mL.[1] Use immediately.

References
Yang, J., et al. (2018).Mechanism of gasdermin D recognition by inflammatory caspases and

their inhibition by a gasdermin D-derived peptide inhibitor.[1] Proceedings of the National

Academy of Sciences (PNAS), 115(26), 6792–6797.[1] Available at: [Link][1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.rndsystems.com/products/ac-fltd-cmk_7242
https://www.pnas.org/doi/10.1073/pnas.1800562115
https://www.medchemexpress.com/ac-fltd-cmk.html
https://www.targetmol.com/compound/ac-fltd-cmk
https://www.immune-system-research.com/2020/12/05/ac-fltd-cmk-a-gsdmd-derived-inhibitor-is-a-caspase-inhibitor/
https://www.selleckchem.com/datasheet/ac-fltd-cmk-S981700-DataSheet.html
https://www.selleckchem.com/products/ac-fltd-cmk.html
https://www.rndsystems.com/products/ac-fltd-cmk_7242
https://www.pnas.org/doi/10.1073/pnas.1800562115
https://www.medchemexpress.com/ac-fltd-cmk.html
https://www.targetmol.com/compound/ac-fltd-cmk
https://www.probechem.com/products_Ac-FLTD-CMK.html
https://www.rndsystems.com/products/ac-fltd-cmk_7242
https://www.rndsystems.com/products/ac-fltd-cmk_7242
https://www.rndsystems.com/products/ac-fltd-cmk_7242
https://www.targetmol.com/compound/ac-fltd-cmk
https://www.rndsystems.com/products/ac-fltd-cmk_7242
https://www.targetmol.com/compound/ac-fltd-cmk
https://www.rndsystems.com/products/ac-fltd-cmk_7242
https://www.targetmol.com/compound/ac-fltd-cmk
https://www.rndsystems.com/products/ac-fltd-cmk_7242
https://www.rndsystems.com/products/ac-fltd-cmk_7242
https://www.rndsystems.com/products/ac-fltd-cmk_7242
https://www.rndsystems.com/products/ac-fltd-cmk_7242
https://www.pnas.org/doi/10.1073/pnas.1800562115
https://www.rndsystems.com/products/ac-fltd-cmk_7242
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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